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Compound of Interest

Compound Name: Salnacedin

Cat. No.: B1681406

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available technical information on
Salnacedin. The mechanism of action described herein is largely inferred from its structural
relationship to salicylic acid and salicylates, as direct experimental studies on Salnacedin's
specific interactions with cyclooxygenase enzymes and prostaglandin E2 synthesis are not
extensively available in the public domain.

Core Properties of Salnacedin

Salnacedin, with the CAS number 87573-01-1, is a compound known for its anti-inflammatory
and keratolytic properties.[1] Its chemical structure suggests a relationship to salicylates, a
well-known class of non-steroidal anti-inflammatory drugs (NSAIDs).

Physicochemical Properties

A compilation of the known physicochemical properties of Salnacedin is presented in Table 1.
This data is essential for formulation development, solubility studies, and analytical method
development.
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Property Value Source
CAS Number 87573-01-1 [2]
Molecular Formula C12H13NOsS [3]
Molecular Weight 283.30 g/mol [1]

(2R)-2-acetamido-3-(2-

IUPAC Name hydroxybenzoyl)sulfanylpropan  N/A
oic acid

Boiling Point 565.2 °C at 760 mmHg [3]

Solubility Soluble in DMSO N/A

Melting Point Not available N/A

Hypothesized Mechanism of Action

Based on its chemical structure, which features a salicylate moiety, Salnacedin is proposed to
exert its biological effects through two primary mechanisms: anti-inflammatory action via
inhibition of prostaglandin synthesis and keratolytic action by promoting the desquamation of
the stratum corneum.

Anti-inflammatory Action: Inhibition of Cyclooxygenase
(COX)

Salicylates are known to inhibit the cyclooxygenase (COX) enzymes, which are critical for the
synthesis of prostaglandins, key mediators of inflammation. It is hypothesized that Salnacedin,
as a salicylate derivative, follows this pathway to exert its anti-inflammatory effects.

The proposed signaling pathway for the anti-inflammatory action of Salnacedin is depicted
below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. SALNACEDIN | 87573-01-1 [chemicalbook.com]

3. dailychem.bocsci.com [dailychem.bocsci.com]

« To cite this document: BenchChem. [Salnacedin (CAS 87573-01-1): A Technical Guide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681406#salnacedin-cas-87573-01-1-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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